Cas no 1211533-30-0 (1-2-chloro-6-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-2-chloro-6-(trifluoromethyl)phenylpiperazine
• CAS No: 1211533-30-0
• MF: C₁₁H₁₂ClF₃N₂
• MW: 264.674592018127
• CID: 5757744
• PubChem ID: 139600882
• Update Time: 2025-05-23

1-2-chloro-6-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-(trifluoromethyl)phenyl)piperazine
• 1-[2-Chloro-6-(trifluoromethyl)phenyl]piperazine
• DTXSID801239961
• GS1359
• 1211533-30-0
• EN300-1960798
• 1-2-chloro-6-(trifluoromethyl)phenylpiperazine

• Inchi： 1S/C11H12ClF3N2/c12-9-3-1-2-8(11(13,14)15)10(9)17-6-4-16-5-7-17/h1-3,16H,4-7H2
• InChI Key： QDYIRDMLQFMTOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1N1CCNCC1

Computed Properties

• Exact Mass: 264.0641106g/mol
• Monoisotopic Mass: 264.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-chloro-6-(trifluoromethyl)phenylpiperazine

Introduction to 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine (CAS No. 1211533-30-0)

1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine, with the CAS number 1211533-30-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring and a substituted phenyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine consists of a piperazine moiety attached to a phenyl ring substituted with a chlorine atom at the 2-position and a trifluoromethyl group at the 6-position. These functional groups play crucial roles in determining the compound's pharmacological properties, such as its ability to interact with specific receptors and enzymes in biological systems.

Recent studies have highlighted the potential of 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine in various therapeutic areas. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors are involved in numerous physiological processes, including mood regulation, sleep, and appetite. The ability of this compound to selectively modulate these receptors makes it a promising candidate for the development of novel treatments for psychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine has also shown potential in modulating other neurotransmitter systems. For instance, it has been reported to exhibit affinity for dopamine receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. This dual receptor activity suggests that the compound could have broad-spectrum therapeutic applications.

The pharmacokinetic properties of 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine have been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication. Its metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine in various indications. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine has also been explored for its use in chemical biology research. Its unique structure and functional groups make it an excellent tool for probing receptor-ligand interactions and understanding the molecular mechanisms underlying various biological processes. This has led to its use in high-throughput screening assays and other research methodologies aimed at identifying new drug targets.

The synthesis of 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. The synthetic route is designed to be scalable and cost-effective, ensuring that the compound can be produced in sufficient quantities for both research and commercial purposes.

In conclusion, 1-(2-Chloro-6-(trifluoromethyl)phenyl)piperazine (CAS No. 1211533-30-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.